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CAS No.: 76487-56-4

Cat. No.: B047595

Get Quote

Abstract: This document provides a detailed guide to the analytical methodologies for the

comprehensive characterization of 4-Methoxyphenyl 4'-(3-butenyloxy)benzoate, a liquid

crystal intermediate. The protocols outlined herein are designed for researchers, scientists, and

professionals in drug development and materials science, ensuring structural elucidation, purity

assessment, and thermal property determination. This guide emphasizes the causality behind

experimental choices and provides self-validating protocols for robust and reproducible results.

Introduction
4-Methoxyphenyl 4'-(3-butenyloxy)benzoate is a calamitic (rod-like) thermotropic liquid

crystal.[1] The unique properties of liquid crystals are contingent on their molecular structure

and purity. Therefore, rigorous analytical characterization is paramount in both the synthesis

and application stages of this compound. This application note details a multi-technique

approach for the thorough characterization of 4-Methoxyphenyl 4'-(3-butenyloxy)benzoate,

ensuring its identity, purity, and thermal behavior are accurately determined. The
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methodologies covered include Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared

(IR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography

(HPLC), and Differential Scanning Calorimetry (DSC).

Compound Information:

Identifier Value

IUPAC Name
4-methoxyphenyl 4-(but-3-en-1-

yloxy)benzoate[2]

CAS Number 76487-56-4[3]

Molecular Formula C₁₈H₁₈O₄[3]

Molecular Weight 298.33 g/mol [3]

Appearance White to off-white crystalline powder[4]

Melting Point 76.0 to 80.0 °C[4]

Structural Elucidation
The primary structure of 4-Methoxyphenyl 4'-(3-butenyloxy)benzoate is confirmed using a

combination of NMR, IR, and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Expertise & Experience: NMR spectroscopy is the most powerful technique for the definitive

structural elucidation of organic molecules. ¹H NMR provides information on the number and

environment of protons, while ¹³C NMR reveals the carbon framework. For 4-Methoxyphenyl
4'-(3-butenyloxy)benzoate, NMR confirms the presence and connectivity of the aromatic

rings, the methoxy group, the butenyloxy chain, and the ester linkage.

Protocol: ¹H and ¹³C NMR Analysis

Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of deuterated

chloroform (CDCl₃). Ensure the sample is fully dissolved.

Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.[5]
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¹H NMR Acquisition:

Acquire a standard proton spectrum.

Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

¹³C NMR Acquisition:

Acquire a proton-decoupled carbon spectrum.

Typical parameters: 1024-2048 scans, relaxation delay of 2-5 seconds.

Data Processing: Process the raw data using appropriate software (e.g., MestreNova,

TopSpin). Apply Fourier transform, phase correction, and baseline correction. Reference the

spectra to the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H, δ 77.16 ppm for ¹³C).

Expected ¹H NMR Data (400 MHz, CDCl₃):
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Chemical Shift (δ,

ppm)
Multiplicity Integration Assignment

~8.10 d 2H
Aromatic protons

ortho to C=O

~7.10 d 2H

Aromatic protons of

the methoxyphenyl

ring

~6.95 d 2H
Aromatic protons

ortho to O-C=O

~6.90 d 2H

Aromatic protons of

the methoxyphenyl

ring

~5.90 m 1H
=CH- of butenyloxy

group

~5.10 m 2H
=CH₂ of butenyloxy

group

~4.10 t 2H
-O-CH₂- of butenyloxy

group

~3.80 s 3H -OCH₃

~2.55 q 2H
-CH₂-CH= of

butenyloxy group

Expected ¹³C NMR Data (100 MHz, CDCl₃):
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Chemical Shift (δ, ppm) Assignment

~165.0 Ester C=O

~163.0 Aromatic C-O (butenyloxy side)

~157.0 Aromatic C-O (methoxy side)

~144.0 Aromatic C-O (ester)

~134.0 =CH- of butenyloxy group

~132.0 Aromatic CH (ortho to C=O)

~122.0 Aromatic CH (methoxyphenyl)

~121.0 Aromatic C-C=O

~118.0 =CH₂ of butenyloxy group

~114.5 Aromatic CH (ortho to O-C=O)

~114.0 Aromatic CH (methoxyphenyl)

~67.0 -O-CH₂- of butenyloxy group

~55.5 -OCH₃

~33.5 -CH₂-CH= of butenyloxy group

Trustworthiness: The combination of chemical shifts, coupling patterns, and integration values

in ¹H NMR, along with the number of signals in ¹³C NMR, provides a unique fingerprint of the

molecule, confirming its structure.[6]

Experimental Workflow for NMR Analysis:
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Sample Preparation

Data Acquisition

Data Processing & Analysis

Dissolve 5-10 mg in
0.7 mL CDCl3

Transfer to
NMR tube

400 MHz NMR
Spectrometer

Acquire ¹H Spectrum

Acquire ¹³C Spectrum

Fourier Transform,
Phase & Baseline Correction

Reference to
Solvent Peak

Assign Peaks &
Confirm Structure

Click to download full resolution via product page

Caption: Workflow for NMR sample preparation, data acquisition, and analysis.

Infrared (IR) Spectroscopy
Expertise & Experience: IR spectroscopy is a rapid and non-destructive technique used to

identify the functional groups present in a molecule. The absorption of infrared radiation

corresponds to specific vibrational modes of chemical bonds. For 4-Methoxyphenyl 4'-(3-
butenyloxy)benzoate, IR spectroscopy will confirm the presence of the ester carbonyl group,

the ether linkages, the aromatic rings, and the terminal alkene.

Protocol: Attenuated Total Reflectance (ATR) FT-IR

Sample Preparation: Place a small amount of the crystalline powder directly onto the ATR

crystal.

Instrumentation: Use a Fourier Transform Infrared (FT-IR) spectrometer equipped with an

ATR accessory.

Data Acquisition:

Collect a background spectrum of the clean ATR crystal.

Collect the sample spectrum.

Typical parameters: 4 cm⁻¹ resolution, 16-32 scans, 4000-400 cm⁻¹ range.
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Data Processing: The software automatically performs a background subtraction.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹) Vibration Functional Group

~3070 C-H stretch Aromatic & Alkene

~2950-2850 C-H stretch Aliphatic (CH₂, CH₃)

~1730 C=O stretch Ester[7]

~1640 C=C stretch Alkene

~1600, ~1500 C=C stretch Aromatic Ring[8]

~1250 C-O stretch Aryl Ether & Ester

~1160 C-O stretch Ester

~915 =C-H bend Alkene (out-of-plane)

Trustworthiness: The presence of the strong ester carbonyl peak around 1730 cm⁻¹ is a key

diagnostic feature. The combination of this with aromatic and ether stretches provides strong

evidence for the proposed structure. The NIST gas-phase IR spectrum can serve as a

reference.[3]

Mass Spectrometry (MS)
Expertise & Experience: Mass spectrometry provides information about the molecular weight

and elemental composition of a molecule. High-resolution mass spectrometry (HRMS) can

determine the molecular formula with high accuracy. When coupled with a separation technique

like liquid chromatography (LC-MS), it becomes a powerful tool for both identification and purity

assessment.[9][10]

Protocol: LC-MS Analysis

Sample Preparation: Prepare a dilute solution of the sample (e.g., 100 µg/mL) in a suitable

solvent such as acetonitrile or methanol.
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Instrumentation: Use a high-performance liquid chromatograph coupled to a mass

spectrometer (e.g., ESI-TOF or ESI-Orbitrap).

LC Method:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

Flow Rate: 0.3 mL/min.

Injection Volume: 1-5 µL.

MS Method:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Mass Range: m/z 50-500.

Data Acquisition: Full scan mode.

Expected Mass Spectrum Data:

m/z Ion Notes

299.1283 [M+H]⁺

Protonated molecular ion.

Calculated for C₁₈H₁₉O₄⁺:

299.1278

321.1102 [M+Na]⁺
Sodium adduct. Calculated for

C₁₈H₁₈O₄Na⁺: 321.1097

Trustworthiness: The accurate mass measurement of the molecular ion provides unambiguous

confirmation of the elemental composition. The chromatographic separation prior to MS

analysis ensures that the measured mass corresponds to the compound of interest and not an

impurity.[11]

Purity and Thermal Properties
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High-Performance Liquid Chromatography (HPLC)
Expertise & Experience: HPLC is the standard technique for assessing the purity of non-volatile

organic compounds. By separating the sample into its individual components, the area

percentage of the main peak relative to the total peak area can be used to determine purity.

Protocol: Purity Assessment by HPLC-UV

Sample Preparation: Prepare a solution of the sample in the mobile phase at a concentration

of approximately 1 mg/mL.

Instrumentation: A standard HPLC system with a UV detector.

HPLC Method:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 70:30 v/v).

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Injection Volume: 10 µL.

Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity by dividing the

peak area of the main component by the total peak area of all components and multiplying

by 100.

Experimental Workflow for HPLC Analysis:

Sample Preparation Data Acquisition Data Analysis

Dissolve ~1 mg in
1 mL Mobile Phase

Filter through
0.45 µm syringe filter HPLC-UV System Inject 10 µL Run Isocratic Method Integrate Peaks Calculate Area % Report Purity

Click to download full resolution via product page
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Caption: Workflow for HPLC sample preparation, data acquisition, and purity analysis.

Differential Scanning Calorimetry (DSC)
Expertise & Experience: As 4-Methoxyphenyl 4'-(3-butenyloxy)benzoate is a liquid crystal,

its thermal transitions are critical properties. DSC measures the heat flow into or out of a

sample as a function of temperature, allowing for the precise determination of melting points

and liquid crystal phase transitions.[12][13]

Protocol: Thermal Analysis by DSC

Sample Preparation: Accurately weigh 3-5 mg of the sample into an aluminum DSC pan.

Crimp the pan with a lid.

Instrumentation: A calibrated Differential Scanning Calorimeter.

DSC Method:

Temperature Program:

1. Heat from 25 °C to 100 °C at 10 °C/min.

2. Cool from 100 °C to 25 °C at 10 °C/min.

3. Heat from 25 °C to 100 °C at 10 °C/min.

Atmosphere: Nitrogen purge gas (20-50 mL/min).

Data Analysis: Analyze the thermogram from the second heating cycle to eliminate the

thermal history of the sample. The peak of an endothermic event corresponds to a phase

transition temperature.[14][15]

Expected DSC Thermogram Features:
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Transition Temperature (°C) Type

Crystal to Nematic (or Smectic) ~76-80 Endotherm

Nematic (or Smectic) to

Isotropic
Higher Temperature Endotherm

Trustworthiness: The use of a heat-cool-heat cycle is standard practice in the thermal analysis

of liquid crystals to ensure that the observed transitions are reversible and characteristic of the

material itself. The transition temperatures are key parameters for the application of liquid

crystals.

Summary of Analytical Methods
Technique Purpose Key Information Obtained

¹H & ¹³C NMR Structural Elucidation
Proton and carbon

environment, connectivity

FT-IR Functional Group Identification
Presence of ester, ether,

aromatic, and alkene groups

LC-MS Molecular Weight Confirmation
Accurate mass and molecular

formula

HPLC-UV Purity Assessment Quantitative purity (% area)

DSC Thermal Property Analysis
Melting point and liquid crystal

phase transitions
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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